Cas no 51960-70-4 (5-fluorocytidine 5'-(dihydrogen phosphate))

• Product Name: 5-fluorocytidine 5'-(dihydrogen phosphate)
• CAS No: 51960-70-4
• MF: C₉H₁₃FN₃O₈P
• MW: 341.186986684799
• CID: 1575402
• PubChem ID: 191215
• Update Time: 2025-04-21

5-fluorocytidine 5'-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 5-fluorocytidine 5'-(dihydrogen phosphate)
• [(2R,3S,4R,5R)-5-(4-amino-5-fluoro-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• Q27455637
• CHEMBL1230391
• 51960-70-4
• A848953
• SCHEMBL677085
• DTXSID70966285
• 5-fluorocytidine 5'-monophosphate
• 5-Fluoro-4-imino-1-(5-O-phosphonopentofuranosyl)-1,4-dihydropyrimidin-2-ol
• 31535-27-0

• Inchi： 1S/C9H13FN3O8P/c10-3-1-13(9(16)12-7(3)11)8-6(15)5(14)4(21-8)2-20-22(17,18)19/h1,4-6,8,14-15H,2H2,(H2,11,12,16)(H2,17,18,19)/t4-,5-,6-,8-/m1/s1
• InChI Key： VLZKLBLFWAHHJM-UAKXSSHOSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C(=C2)F)N)=O)O1)O)O

Computed Properties

• Exact Mass: 341.04249
• Monoisotopic Mass: 341.042429
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.7
• Topological Polar Surface Area: 175

Experimental Properties

• Density: 2.23
• Boiling Point: 644.8°C at 760 mmHg
• Flash Point: 343.8°C
• Refractive Index: 1.753
• PSA: 175.14
• LogP: -1.96450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside monophosphates